Cas no 36396-41-5 (1-(2-Amino-2-deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one)

• Product Name: 1-(2-Amino-2-deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• CAS No: 36396-41-5
• MF: C₁₁H₁₇N₃O₆
• MW: 287.269182920456
• CID: 921298
• PubChem ID: 271935
• Update Time: 2025-04-19

1-(2-Amino-2-deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• KB-63809; 2-Amino-4-(1'-hydroxyethyl)pyridine; AK109512; AGN-PC-01NP01; SureCN514592; 885266-91-1; AKOS006342013; QC-9325;
• DTXSID10957733
• 36396-41-5
• NSC115962
• 1-(2-Amino-2-deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
• NSC-115962

• Inchi： 1S/C11H17N3O6/c1-4-2-14(11(19)13-9(4)18)10-6(12)8(17)7(16)5(3-15)20-10/h2,5-8,10,15-17H,3,12H2,1H3,(H,13,18,19)
• InChI Key： CABJGXNRAVHXCN-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C(C1N1C(NC(C(C)=C1)=O)=O)N)O)O

Computed Properties

• Exact Mass: 287.11173527g/mol
• Monoisotopic Mass: 287.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 145Ų